Cas no 1807222-76-9 (Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1807222-76-9
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4954173
• Update Time: 2025-06-12

Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)8-2-7(5-16)9(3-6(8)4-12)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： CJMHMVQXDHOSKI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C#N)=CC=1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate

Professional Introduction to Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1807222-76-9)

Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807222-76-9, represents a unique structural motif that combines several functional groups, making it a valuable intermediate in the synthesis of complex molecules. The presence of a bromomethyl group, a cyano group, and a trifluoromethylthio group on a benzoate backbone provides multiple sites for further chemical modification, enabling its use in diverse synthetic pathways.

The compound's structure is particularly interesting due to the combination of electron-withdrawing and electron-donating groups, which can influence its reactivity and electronic properties. The bromomethyl group is known for its ability to participate in nucleophilic substitution reactions, making it a versatile handle for introducing new functionalities. Meanwhile, the cyano group introduces a strong electron-withdrawing effect, which can modulate the reactivity of adjacent functional groups. The trifluoromethylthio group adds both steric bulk and electronic influence, often enhancing metabolic stability in drug candidates.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate fits well within this trend, as it can serve as a building block for constructing more complex scaffolds. For instance, researchers have explored its use in the synthesis of substituted benzothiazoles and benzimidazoles, which are known for their biological activity. The trifluoromethylthio group, in particular, has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability, making it a desirable feature in drug design.

The compound's utility extends beyond academic research; it also holds promise for industrial applications. The pharmaceutical industry frequently employs such intermediates to streamline synthetic routes and improve yields. By leveraging the reactivity of the bromomethyl and cyano groups, chemists can efficiently introduce additional functionalities or linkages to create more sophisticated molecular architectures. This flexibility makes Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate a valuable asset in drug discovery programs.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable physicochemical properties. The introduction of fluorine atoms can alter the electronic distribution, lipophilicity, and metabolic profile of molecules, often leading to improved drug-like characteristics. In this context, the trifluoromethylthio group in Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate contributes to these desirable properties. Furthermore, the cyano group can be further functionalized into amides or carboxylic acids, expanding the compound's utility in various synthetic transformations.

The synthesis of Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate involves multi-step organic reactions that require careful optimization. Typically, the process begins with the bromination of an appropriate benzoic acid derivative followed by nucleophilic substitution with a cyanide source. The introduction of the trifluoromethylthio group is often achieved through reaction with sodium trifluoromethanesulfinate or other suitable reagents. Each step must be carefully controlled to ensure high yield and purity, as impurities can significantly impact downstream applications.

In conclusion, Methyl 2-bromomethyl-5-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1807222-76-9) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for constructing complex molecules with desired biological activities. As research continues to uncover new applications for fluorinated and heterocyclic compounds, this compound is likely to remain an important tool in the chemist's arsenal.